Cas no 2228229-29-4 (1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine)

• Product Name: 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine
• CAS No: 2228229-29-4
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 6502773
• PubChem ID: 165761965
• Update Time: 2025-06-25

1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine
• 2228229-29-4
• 1-[2-(2,5-difluoro-4-nitrophenyl)ethyl]cyclopropan-1-amine
• EN300-1787406

• Inchi： 1S/C11H12F2N2O2/c12-8-6-10(15(16)17)9(13)5-7(8)1-2-11(14)3-4-11/h5-6H,1-4,14H2
• InChI Key： CIEVYEBFEQTSSH-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=CC=1CCC1(CC1)N)F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 71.8Ų

Additional information on 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine

Introduction to 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine (CAS No: 2228229-29-4)

1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by the chemical abstracts service number CAS No: 2228229-29-4, belongs to a class of molecules that exhibit promise in various therapeutic applications. The presence of both fluoro and nitro substituents in its aromatic ring system, coupled with the cyclopropanamine moiety, makes it an intriguing candidate for further investigation.

The structural framework of 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine is characterized by a cyclopropane ring linked to an ethyl chain, which further extends to a phenyl ring substituted with fluorine and nitro groups. This particular arrangement of functional groups is not only chemically intriguing but also suggests potential interactions with biological targets. The fluoro atoms are known to modulate the electronic properties of aromatic systems, enhancing binding affinity and metabolic stability, while the nitro group can serve as a pharmacophore for various biological responses.

In recent years, there has been a growing interest in the development of novel compounds that incorporate fluoro and nitro substituents due to their ability to improve pharmacokinetic properties. For instance, fluorinated aromatic compounds have been extensively studied for their role in enhancing drug bioavailability and reducing degradation rates. Similarly, nitroaromatics are known for their potent biological activities, ranging from antimicrobial to anticancer effects. The combination of these two functional groups in 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine suggests that it may exhibit multiple modes of action, making it a versatile compound for therapeutic development.

The cyclopropanamine moiety in this compound adds another layer of complexity and potential utility. Cyclopropane rings are known for their strained three-membered structure, which can lead to unique electronic and steric properties. This strain can be exploited to enhance binding interactions with biological targets, potentially leading to higher efficacy and selectivity. Moreover, the ethyl chain connecting the cyclopropane ring to the phenyl group provides a flexible linker that can be further modified to optimize pharmacological properties.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies have shown that 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine may interact with various protein targets, including enzymes and receptors involved in critical biological pathways. These interactions could potentially lead to therapeutic effects in areas such as inflammation, pain management, and neurodegenerative diseases. The ability to predict these interactions computationally has significantly accelerated the drug discovery process, allowing for more targeted experimentation.

In vitro studies have begun to explore the potential applications of 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine in various disease models. Initial results suggest that this compound may exhibit inhibitory activity against certain enzymes associated with inflammatory responses. The presence of both fluoro and nitro substituents is thought to contribute to its ability to modulate enzyme activity by affecting binding affinities and enzyme conformational changes. These findings are particularly promising given the increasing recognition of inflammation as a key factor in many chronic diseases.

Furthermore, the structural features of this compound make it an attractive candidate for further derivatization and optimization. Researchers are exploring ways to modify the ethyl chain and phenyl ring to enhance specific pharmacological properties. For example, introducing additional substituents or altering the stereochemistry could improve selectivity or reduce side effects. The cyclopropane ring itself is also a site for potential modification, as its strained structure can be exploited to enhance binding interactions.

The synthesis of 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine presents both challenges and opportunities for synthetic chemists. The need for precise control over reaction conditions is essential given the sensitivity of the functional groups involved. However, advances in synthetic methodologies have made it increasingly feasible to construct complex molecules like this one with high efficiency and yield. Techniques such as transition metal-catalyzed reactions and asymmetric synthesis have played a crucial role in enabling the synthesis of such intricate structures.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules with specialized functions. For instance, it could be used as a building block for designing novel materials or as a precursor for developing new agrochemicals. The versatility of this compound underscores its importance not only as a therapeutic agent but also as a tool in synthetic chemistry.

As research continues into the biological activities of 1-2-(2,5-difluoro-4-nitrophenyl)ethylcyclopropan-1-amine, new applications are likely to emerge. The combination of computational modeling, high-throughput screening, and traditional wet chemistry approaches will be essential in fully realizing its potential. Collaborative efforts between academic researchers and industry scientists will be crucial in translating laboratory discoveries into tangible therapeutic benefits for patients worldwide.